Cas no 887587-25-9 (Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate
• CAS No: 887587-25-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD06656604
• CID: 822079
• PubChem ID: 53346608
• Update Time: 2025-10-05

Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate
• 3-cyclopropylamino-pyrrolidine-1-carboxylic acid tert butyl ester
• 3-CYCLOPROPYLAMINO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-Butyl 3-(cyclopropylamino)-pyrrolidine-1-carboxylate
• 1-BOC-3-(CYCLOPROPYLAMINO)-PYRROLIDINE
• tert-Butyl (3R)-3-(cyclopropylamino)pyrrolidine-1-carboxylate
• KYEGQEQHIFRJSY-UHFFFAOYSA-N
• HT904
• BCP09563
• AB3375
• MB03884
• AM101488
• AB1009661
• ST24025883
• Z5277
• 3-cyclopropylamino-pyrrolidine-1-carboxyl
• Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate

• MDL： MFCD06656604
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-6-10(8-14)13-9-4-5-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： KYEGQEQHIFRJSY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)NC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.08

Additional information on Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate

Recent Advances in the Study of Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate (CAS: 887587-25-9)

The compound Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate (CAS: 887587-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both pyrrolidine and cyclopropylamine moieties, serves as a valuable building block in medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules targeting various disease pathways.

Structural analysis reveals that the tert-butyl carbamate group provides excellent protection for the pyrrolidine nitrogen, while the cyclopropylamine substituent introduces interesting conformational constraints. These features make this compound particularly useful for designing novel drug candidates with improved metabolic stability and target binding affinity. Several research groups have reported successful applications of this scaffold in developing modulators of G protein-coupled receptors (GPCRs) and enzyme inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 887587-25-9 as a core structure for developing selective serotonin receptor antagonists. The team demonstrated that derivatives of this compound showed promising binding affinity (Ki values in the nanomolar range) for 5-HT receptors while maintaining excellent selectivity profiles. Molecular docking studies suggested that the cyclopropylamino group plays a crucial role in receptor binding through specific hydrophobic interactions.

Another significant application emerged in the field of antiviral drug development. A recent patent application (WO2023051234) disclosed the use of Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate derivatives as potential inhibitors of viral proteases. The rigid cyclopropyl group was found to enhance the compounds' ability to occupy the S1' pocket of the protease active site, leading to improved inhibitory activity against several RNA viruses.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient preparation of 887587-25-9 and its derivatives. A 2024 publication in Organic Process Research & Development described an improved asymmetric synthesis route that achieves >99% enantiomeric purity while reducing the number of synthetic steps. This advancement significantly enhances the compound's accessibility for large-scale pharmaceutical applications.

Pharmacokinetic studies of related derivatives have shown favorable properties, including good oral bioavailability and blood-brain barrier penetration. These characteristics make the scaffold particularly attractive for central nervous system (CNS) drug development. Current research efforts are focusing on optimizing the structure-activity relationships to further improve potency and reduce potential off-target effects.

As the pharmaceutical industry continues to explore new chemical space for drug discovery, Tert-Butyl 3-(cyclopropylamino)pyrrolidine-1-carboxylate remains a versatile scaffold with broad applications. Future research directions may include its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities, leveraging its favorable physicochemical properties and synthetic accessibility.